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Compound of Interest

Compound Name: Odevixibat

Cat. No.: B1663563

These application notes provide comprehensive guidance for researchers, scientists, and drug
development professionals on the calculation and administration of Odevixibat for pediatric
research subjects, with a focus on Progressive Familial Intrahepatic Cholestasis (PFIC) and
Alagille Syndrome (ALGS).

Mechanism of Action

Odevixibat is a potent, selective, and reversible inhibitor of the ileal bile acid transporter
(IBAT), also known as the apical sodium-dependent bile acid transporter (ASBT).[1] The IBAT
is primarily responsible for the reabsorption of approximately 95% of bile acids from the
terminal ileum back into the enterohepatic circulation.[2][3] In cholestatic liver diseases such as
PFIC and ALGS, impaired bile flow leads to an accumulation of bile acids in the liver, causing
liver damage and severe pruritus (itching).[1]

By inhibiting the IBAT, Odevixibat blocks this reabsorption process, leading to increased
excretion of bile acids in the feces.[1][3] This interruption of the enterohepatic circulation
reduces the total bile acid pool, decreases the amount of bile acids returning to the liver, and
lowers serum bile acid (sBA) concentrations.[1][3] This targeted, local action in the gut
minimizes systemic exposure.[3][4] The reduction in sBA is believed to alleviate the severe
pruritus experienced by patients.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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